1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine

• IUPAC Name: N-[(8-methoxy-2H-chromen-3-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C24H30N2O3/c1-27-22-9-3-6-18(13-22)15-26-11-5-8-21(16-26)25-14-19-12-20-7-4-10-23(28-2)24(20)29-17-19/h3-4,6-7,9-10,12-13,21,25H,5,8,11,14-17H2,1-2H3
• InChI Key: JHNJNJPHDIDPGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCCC(C2)NCC3=CC4=C(C(=CC=C4)OC)OC3
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as a selective serotonin reuptake inhibitor (SSRI) and is used in the treatment of depression and anxiety disorders. The purpose of

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine involves the inhibition of the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which in turn leads to an improvement in mood and a reduction in anxiety.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine include an increase in the concentration of serotonin in the brain, which leads to an improvement in mood and a reduction in anxiety. In addition, this compound has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine in lab experiments include its effectiveness as an SSRI and its anxiolytic and antidepressant effects. However, the limitations of using this compound in lab experiments include its potential side effects, such as nausea, headache, and insomnia.

Future Directions

For research on this compound could include studying its potential applications in the treatment of other mental health disorders, such as bipolar disorder and post-traumatic stress disorder. In addition, research could also focus on developing new methods for synthesizing this compound, as well as improving its effectiveness and reducing its potential side effects.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine involves several steps. The first step involves the reaction of 3-methoxybenzyl chloride with piperidine in the presence of a base. The resulting product is then reacted with 8-methoxy-2H-chromene-3-carboxaldehyde in the presence of a reducing agent to form the desired compound.

Scientific Research Applications

1-(3-methoxybenzyl)-N-[(8-methoxy-2H-chromen-3-yl)methyl]-3-piperidinamine has been studied for its potential applications in various fields. In the field of pharmacology, this compound has been found to be an effective SSRI and has been used in the treatment of depression and anxiety disorders. In addition, this compound has also been studied for its potential applications in the field of neuroscience, where it has been found to have anxiolytic and antidepressant effects.